Cas no 1203008-42-7 (1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea)

• Product Name: 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• CAS No: 1203008-42-7
• MF: C₂₁H₂₇N₃O₅S
• MW: 433.521184206009
• CID: 6042426
• PubChem ID: 30373379
• Update Time: 2025-06-08

1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea
• 1-(3,4-dimethoxyphenyl)-3-(1-propylsulfonyl-3,4-dihydro-2H-quinolin-7-yl)urea
• F5533-0157
• VU0646713-1
• 1203008-42-7
• AKOS024512870
• 1-(3,4-dimethoxyphenyl)-3-(1-(propylsulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl)urea
• 1-(3,4-dimethoxyphenyl)-3-[1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-yl]urea

• Inchi： 1S/C21H27N3O5S/c1-4-12-30(26,27)24-11-5-6-15-7-8-16(13-18(15)24)22-21(25)23-17-9-10-19(28-2)20(14-17)29-3/h7-10,13-14H,4-6,11-12H2,1-3H3,(H2,22,23,25)
• InChI Key： UWSDFQKBHGHCCS-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(OC)C(OC)=C1)C(NC1=CC2=C(C=C1)CCCN2S(CCC)(=O)=O)=O

Computed Properties

• Exact Mass: 433.16714214g/mol
• Monoisotopic Mass: 433.16714214g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 7
• Complexity: 668
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 105Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea

Comprehensive Overview of 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203008-42-7)

1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203008-42-7) is a synthetic organic compound with a unique molecular structure that has garnered significant interest in pharmaceutical and biochemical research. This compound belongs to the class of sulfonamide derivatives, which are widely studied for their potential therapeutic applications. The presence of both dimethoxyphenyl and tetrahydroquinoline moieties in its structure suggests potential interactions with biological targets, making it a subject of ongoing research in drug discovery.

The compound's CAS No. 1203008-42-7 is a critical identifier for researchers and regulatory bodies, ensuring precise tracking and documentation in scientific literature. Its systematic name, 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea, reflects its complex architecture, which combines a urea linkage with a sulfonyl group and a tetrahydroquinoline core. This combination of functional groups is often associated with enhanced bioavailability and target specificity, which are highly sought-after properties in modern medicinal chemistry.

Recent advancements in AI-driven drug discovery have highlighted the importance of compounds like 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea. Machine learning models are increasingly used to predict the bioactivity and pharmacokinetics of such molecules, reducing the time and cost associated with traditional drug development. Researchers are particularly interested in its potential applications in neurodegenerative diseases and inflammatory disorders, given the structural similarities to known bioactive molecules in these fields.

The synthesis of CAS No. 1203008-42-7 involves multi-step organic reactions, including sulfonylation and urea formation, which require precise control of reaction conditions to achieve high yields and purity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound and ensuring its quality for research purposes. These methods are also critical for addressing common questions like "How to verify the purity of 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea?"—a frequent query among laboratory professionals.

In the context of green chemistry, there is growing interest in optimizing the synthesis of sulfonamide-based compounds to minimize environmental impact. Researchers are exploring catalytic methods and solvent-free reactions to produce CAS No. 1203008-42-7 more sustainably. This aligns with broader trends in the pharmaceutical industry, where sustainability and efficiency are becoming key priorities.

The compound's potential as a kinase inhibitor has also been a topic of discussion in scientific forums. Kinases play a crucial role in cell signaling, and their dysregulation is implicated in various diseases. The structural features of 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea suggest it could modulate kinase activity, though further studies are needed to confirm this hypothesis. This aligns with the increasing demand for targeted therapies in precision medicine.

Another area of interest is the compound's metabolic stability, a common concern in drug development. The dimethoxyphenyl group may influence its resistance to enzymatic degradation, potentially extending its half-life in biological systems. This property is particularly relevant for oral drug formulations, where bioavailability is a critical factor.

In summary, 1-(3,4-dimethoxyphenyl)-3-1-(propane-1-sulfonyl)-1,2,3,4-tetrahydroquinolin-7-ylurea (CAS No. 1203008-42-7) represents a promising candidate for further investigation in drug discovery and development. Its unique structure, combined with the growing capabilities of computational chemistry and high-throughput screening, positions it as a valuable tool for addressing unmet medical needs. As research progresses, this compound may unlock new therapeutic avenues, contributing to the advancement of modern medicine.